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Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-methylpropanamide, a simple yet versatile chemical entity, holds significant
potential as a building block in medicinal chemistry and drug discovery. Its unique structural
feature, a gem-dimethyl group adjacent to an amide and an amine, imparts specific
conformational properties that can be exploited in the design of novel therapeutic agents. This
technical guide provides an in-depth overview of the current and potential research applications
of 2-Amino-2-methylpropanamide, with a focus on its role in the development of inhibitors for
critical biological targets. We will delve into its application in the synthesis of anti-HIV agents
and explore its potential as a scaffold for dipeptidyl peptidase IV (DPP-IV) inhibitors, complete
with available quantitative data, experimental methodologies, and diagrammatic
representations of relevant pathways and workflows.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 2-Amino-2-
methylpropanamide is crucial for its application in synthesis and drug design.
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Property Value

Molecular Formula C4H10N20

Molecular Weight 102.14 g/mol

IUPAC Name 2-amino-2-methylpropanamide

CAS Number 16252-90-7

Synonyms 2-methylalaninamide, a-Aminoisobutyramide

Synthesis of 2-Amino-2-methylpropanamide

While detailed, specific protocols for the direct synthesis of 2-Amino-2-methylpropanamide
are not extensively documented in readily available literature, a common synthetic route
involves the amidation of its corresponding amino acid, 2-aminoisobutyric acid.

Experimental Protocol: Synthesis from 2-
Aminoisobutyric Acid

A general conceptual procedure for the synthesis of 2-Amino-2-methylpropanamide from 2-
aminoisobutyric acid is outlined below. This protocol is based on standard peptide coupling
reactions and may require optimization for specific laboratory conditions.

Materials:

2-Aminoisobutyric acid

Ammonia (or an ammonia equivalent)

A suitable coupling agent (e.g., DCC, HBTU, HATU)

A suitable base (e.g., DIEA, NMM)

An appropriate solvent (e.g., DMF, DCM)

Procedure:
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Activation of the Carboxylic Acid: Dissolve 2-aminoisobutyric acid in an appropriate
anhydrous solvent. Add the coupling agent and a base to the solution to activate the
carboxylic acid group.

Amidation: Introduce ammonia gas or a solution of ammonia in an organic solvent to the
reaction mixture.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

Work-up and Purification: Upon completion of the reaction, quench the reaction and perform
an aqueous work-up to remove excess reagents and byproducts. The crude product can
then be purified using techniques like column chromatography or recrystallization to yield
pure 2-Amino-2-methylpropanamide.

Coupling Reagents, Base

Activated Intermediate
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 To cite this document: BenchChem. [Potential Research Applications of 2-Amino-2-
methylpropanamide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190125#potential-research-applications-of-2-amino-
2-methylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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